3-(2,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one

• IUPAC Name: 3-(2,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H16O4/c1-20-13-9-7-12(17(11-13)21-2)8-10-16(19)14-5-3-4-6-15(14)18/h3-11,18H,1-2H3
• InChI Key: ORIBPRISLKRPRQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C=CC(=O)C2=CC=CC=C2O)OC
• Molecular Formula: C17H16O4
• Molecular Weight: 284.31 g/mol

Description

3-(2,4-Dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one is a chalcone derivative characterized by a central α,β-unsaturated ketone scaffold. Its structure features a 2-hydroxyphenyl group at the ketone position and a 2,4-dimethoxyphenyl substituent at the propenone β-position. This compound’s hydroxyl and methoxy groups contribute to its electronic properties, solubility, and intermolecular interactions, making it a subject of interest in both medicinal chemistry and materials science .

Biological Activity

3-(2,4-Dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one, commonly referred to as a curcumin analogue, has garnered attention for its diverse biological activities. This compound is structurally related to curcumin and exhibits potential therapeutic effects across various biological systems. The following sections detail its biological activity, including antioxidant, anticancer, and antimicrobial properties, supported by relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{17}H_{16}O_{4}$, with a molecular weight of 284.31 g/mol. Its structure features two methoxy groups and a hydroxyl group that contribute to its reactivity and biological activity. The compound's configuration can be represented as follows:

$$\text{Structure }\text{3 2 4 Dimethoxyphenyl 1 2 hydroxyphenyl prop 2 en 1 one}$$

Antioxidant Activity

Research has demonstrated that curcumin derivatives possess significant antioxidant properties. The antioxidant activity of 3-(2,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one is primarily attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. A study reported that this compound exhibited a high degree of radical scavenging activity, comparable to established antioxidants such as ascorbic acid .

Anticancer Activity

The anticancer potential of 3-(2,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one has been extensively studied. This compound has been shown to induce apoptosis in various cancer cell lines through multiple mechanisms:

• Cell Cycle Arrest : It has been observed to cause cell cycle arrest at the G2/M phase in cancer cells, leading to increased apoptosis rates .
• Cytotoxicity : The compound demonstrated dose-dependent cytotoxicity against several cancer cell lines, including MDA-MB-231 (breast cancer) and HepG2 (liver cancer), with IC50 values ranging from 5 to 15 μM .

The following table summarizes the cytotoxic effects observed in different cancer cell lines:

Cell Line	IC50 (μM)	Mechanism of Action
MDA-MB-231	8.5	Induction of apoptosis
HepG2	12.0	Cell cycle arrest
SMMC7221	10.0	ROS production

Antimicrobial Activity

In addition to its anticancer properties, the compound has exhibited antimicrobial activity against various pathogens. Studies indicate that it effectively inhibits the growth of bacteria such as Staphylococcus aureus and Escherichia coli, showcasing its potential as a natural antimicrobial agent .

Case Studies

• Study on Breast Cancer Cells : In a study conducted by Zarei et al., the compound was tested on MDA-MB-231 cells, demonstrating significant inhibition of cell proliferation and induction of apoptosis through the downregulation of NF-kB signaling pathways .
• Antioxidant Efficacy : Another investigation highlighted its ability to reduce oxidative stress markers in human liver cells, suggesting protective effects against oxidative damage .

Comparison with Similar Compounds

Comparison with Similar Compounds

Chalcones sharing structural motifs with 3-(2,4-dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one have been explored for their physicochemical and biological properties. Below is a detailed comparison:

Structural and Electronic Properties

Compound Name	Substituents (Aryl Groups)	Key Observations	Reference
3-(2,4-Dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one	2-Hydroxyphenyl (A), 2,4-Dimethoxyphenyl (B)	Enhanced resonance stabilization due to electron-donating methoxy groups; intramolecular hydrogen bonding between 2-OH and ketone .
(E)-3-(4-Chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one	2-Hydroxyphenyl (A), 4-Chlorophenyl (B)	Higher dipole moment and polarizability compared to methoxy-substituted analogs due to electron-withdrawing Cl .
(E)-3-(4-Fluorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one	2-Hydroxyphenyl (A), 4-Fluorophenyl (B)	Reduced NLO activity vs. Cl-substituted analogs; fluorine’s electronegativity impacts charge distribution .
(E)-3-(3,4-Dimethoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one (DMHP)	2-Hydroxyphenyl (A), 3,4-Dimethoxyphenyl (B)	Methoxy groups at 3,4-positions increase steric hindrance, altering crystal packing vs. 2,4-substituted analogs .

Key Findings and Implications

Substituent Effects: Electron-donating groups (e.g., methoxy) enhance resonance stabilization, while electron-withdrawing groups (e.g., Cl, F) improve dipole moments and polarizability . The 2-hydroxyphenyl group facilitates intramolecular hydrogen bonding, stabilizing the enone system .

Biological Relevance :

• Methoxy-rich analogs exhibit stronger antimalarial activity due to interactions with PfFd-PfFNR .
• Anti-inflammatory activity is modulated by substituent bulk and electronic effects, as seen in trifluoromethyl-containing derivatives .

Synthetic Optimization :

• Microwave synthesis offers efficiency improvements for chalcones with sensitive substituents .

Preparation Methods

Claisen-Schmidt Condensation Using Acid Catalysts

SOCl₂/EtOH-Mediated Aldol Condensation

A novel method employs thionyl chloride (SOCl₂) in absolute ethanol to generate HCl in situ, catalyzing the condensation of 2-hydroxyacetophenone and 2,4-dimethoxybenzaldehyde. The reaction proceeds at room temperature, yielding the target chalcone after 4–6 hours. Key advantages include:

• Yield : 65–78% (depending on substituent electronic effects).
• Mechanism : The HCl catalyzes keto-enol tautomerism, facilitating nucleophilic attack of the enolate on the aldehyde.
• Crystallization : The product is purified via recrystallization from ethanol, with intramolecular O–H⋯O hydrogen bonding stabilizing the crystal lattice.

Table 1: Reaction Conditions for SOCl₂/EtOH Method

Parameter	Value
Catalyst	SOCl₂ (2 eq) in EtOH
Temperature	25°C
Reaction Time	4–6 hours
Yield	65–78%
Purification	Ethanol recrystallization

Base-Catalyzed Claisen-Schmidt Condensation

Aqueous NaOH/KOH Methods

A conventional approach uses 40–50% aqueous NaOH or KOH to deprotonate 2-hydroxyacetophenone, enabling condensation with 2,4-dimethoxybenzaldehyde. This method is widely adopted due to its scalability:

• Yield : 70–90% under optimized conditions.
• Limitations : Prolonged reaction times (6–12 hours) and excess base may lead to side reactions like retro-aldol cleavage.

Solvent-Free Mechanochemical Synthesis

An eco-friendly variant involves grinding equimolar amounts of 2-hydroxyacetophenone and 2,4-dimethoxybenzaldehyde with solid NaOH in a mortar. This method eliminates solvents and reduces energy consumption:

• Yield : 60–72%.
• Advantages : Short reaction time (30–45 minutes), minimal waste.

Table 2: Comparison of Base-Catalyzed Methods

Parameter	Aqueous NaOH/KOH	Mechanochemical Synthesis
Catalyst	40–50% NaOH/KOH	Solid NaOH
Solvent	Ethanol/Water	Solvent-free
Reaction Time	6–12 hours	30–45 minutes
Yield	70–90%	60–72%
Environmental Impact	Moderate (solvent use)	Low (solvent-free)

Optimized Protocols for Enhanced Efficiency

Ultrasonic Irradiation

Sonication accelerates the reaction by enhancing mass transfer. A study achieved 85% yield in 1.5 hours using 40% NaOH and ethanol under ultrasonic irradiation.

Microwave-Assisted Synthesis

Microwave irradiation reduces reaction times to 10–15 minutes with yields comparable to conventional methods (80–88%). This approach is ideal for high-throughput applications.

Structural and Reaction Insights

Substituent Effects on Reactivity

The 2-hydroxyphenyl group enhances electrophilicity at the carbonyl carbon, while methoxy groups on the aldehyde modulate electron density. Ortho-substituents introduce steric hindrance, slightly reducing yields compared to para-substituted analogs.

Crystallographic Data

X-ray diffraction reveals the chalcone adopts a near-planar conformation, with dihedral angles of 3.6° (hydroxyphenyl) and 2.6° (dimethoxyphenyl) relative to the enone plane. π–π stacking (3.657 Å) and C–H⋯O interactions stabilize the crystal lattice.

Challenges and Recommendations

• Low Yields in Bulky Systems : Steric hindrance from 2,4-dimethoxy groups can reduce yields to 37–50%. Solutions include using polar aprotic solvents (e.g., DMF) or elevated temperatures (60–80°C).
• Purification : Column chromatography (silica gel, ethyl acetate/hexane) is recommended for high-purity isolates.